Cas no 2034229-76-8 (4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide)

• Product Name: 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• CAS No: 2034229-76-8
• MF: C₁₆H₁₈ClFN₄O₂S
• MW: 384.856124401093
• CID: 5756508
• PubChem ID: 91814128
• Update Time: 2025-05-26

4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6454-1316
• 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 2034229-76-8
• 4-chloro-N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 4-chloro-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide
• AKOS026688514

• Inchi： 1S/C16H18ClFN4O2S/c17-13-1-3-15(4-2-13)25(23,24)21-9-12-5-7-22(8-6-12)16-19-10-14(18)11-20-16/h1-4,10-12,21H,5-9H2
• InChI Key： OAEOSEKABZEHOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC1CCN(C2N=CC(=CN=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 384.0823029g/mol
• Monoisotopic Mass: 384.0823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide

Introduction to 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide (CAS No. 2034229-76-8)

4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034229-76-8, represents a confluence of advanced synthetic methodologies and biological activity, making it a subject of intense research interest. The molecular architecture of this compound incorporates multiple pharmacophoric elements, including a chlorobenzene sulfonamide core, a piperidine moiety, and a fluoropyrimidine substituent, which collectively contribute to its potential therapeutic applications.

The synthesis of 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The chlorobenzene sulfonamide backbone provides a stable scaffold for further functionalization, while the piperidine ring introduces hydrogen bonding capabilities and enhances solubility in biological systems. The fluoropyrimidine group, on the other hand, is known for its ability to modulate enzyme activity and receptor binding, making it an attractive component for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrimidines in the development of novel therapeutic agents. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic properties of molecules, including their metabolic stability, bioavailability, and target affinity. In the case of 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide, the presence of a fluorine atom at the 5-position of the pyrimidine ring is believed to enhance its interactions with biological targets, thereby improving its efficacy as a potential drug candidate.

The sulfonamide functional group is another key feature of this compound that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of antimicrobial and anti-inflammatory properties, and they have been widely used in the treatment of various diseases. The incorporation of a sulfonamide moiety into the molecular structure of 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide not only enhances its pharmacological potential but also provides a basis for further structural optimization.

Current research in the field of oncology has identified 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide as a promising candidate for the development of new anticancer agents. Preclinical studies have shown that this compound exhibits inhibitory activity against various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The ability of this molecule to selectively target cancer cells while minimizing toxicity to healthy tissues makes it an attractive option for further clinical investigation.

The structural features of 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide also make it a valuable tool for studying drug-receptor interactions at the molecular level. Computational modeling techniques have been employed to predict how this compound binds to its target proteins and to identify potential mechanisms of action. These studies have provided valuable insights into the structural requirements for effective binding and have guided the design of analogs with improved pharmacological properties.

In addition to its potential applications in oncology, 4-chloro-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yi)methyl)benzenesulfonamide has shown promise in other therapeutic areas, including inflammation and infectious diseases. The ability of this compound to modulate immune responses and inhibit microbial growth has been explored in preclinical models, suggesting its utility as a broad-spectrum therapeutic agent.

The synthetic accessibility of 4-chloro-N((1-(5-fluoropyrimidin -2 -y l)piper idine - 4 - y l )m eth yl )b enz en esul fon am ide) has also contributed to its popularity among researchers. The availability of high-quality starting materials and well-established synthetic routes allows for efficient production at scale, facilitating both academic research and industrial development. This accessibility is crucial for advancing drug discovery efforts and bringing novel therapeutics to market.

Future directions in the study of 4-chloro-N((1-(5-fluoropyrimidin -2 -y l)piper idine - 4 - y l )m eth yl )b enz en esul fon am ide) include exploring its mechanism of action in greater detail and evaluating its efficacy in clinical trials. By understanding how this compound interacts with biological targets at the molecular level, researchers can identify ways to optimize its therapeutic potential. Additionally, clinical trials will provide essential data on its safety and efficacy in human populations, paving the way for potential regulatory approval and commercialization.

The impact of 4-chloro-N((1-(5-fluoropyrimidin -2 -y l)piper idine - 4 - y l )m eth yl )b enz en esul fon am ide) on drug discovery is expected to be significant as more researchers recognize its potential therapeutic applications. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new treatments across multiple disease areas. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely to play an increasingly important role in pharmaceutical development.